Cas no 475460-77-6 (1,4-Di(pyren-1-yl)benzene)
1,4-Di(pyren-1-yl)benzene is a polycyclic aromatic hydrocarbon (PAH) derivative featuring a central benzene core symmetrically substituted with pyrene groups at the 1 and 4 positions. This compound exhibits strong fluorescence and high photostability, making it valuable for applications in organic electronics, such as OLEDs and molecular sensors. Its extended π-conjugation system enhances charge transport properties, which is beneficial for optoelectronic devices. The rigid molecular structure contributes to thermal stability, while the pyrene moieties facilitate intermolecular interactions, useful in supramolecular chemistry. The compound is also employed in research involving energy transfer and aggregation-induced emission (AIE) studies. Its well-defined synthesis allows for consistent performance in advanced material applications.
1,4-Di(pyren-1-yl)benzene structure
Product Name:1,4-Di(pyren-1-yl)benzene
CAS No:475460-77-6
MF:C38H22
MW:478.581289768219
MDL:MFCD12022457
CID:1090135
PubChem ID:354333691
Update Time:2025-06-08
1,4-Di(pyren-1-yl)benzene Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Di(pyren-1-yl)benzene
- 1,4-Di(1-pyrenyl)benzene
- 1-(4-pyren-1-ylphenyl)pyrene
- P-BPYE
- 1,1'-(1,4-Phenylene)bispyrene
- phenylenepyrene
- 1,4-Bis(pyrene-1-yl)benzene
- 1,1'-(1,4-Phenylene)dipyrene
- AX8282279
- D4922
- p-Bpye , 1,4-di(pyren-1-yl)benzene
- 1-[4-(PYREN-1-YL)PHENYL]PYRENE
- AS-61768
- DTXSID30634756
- 475460-77-6
- AKOS022175019
- MFCD27923028
-
- MDL： MFCD12022457
- Inchi： 1S/C38H22/c1-3-25-11-13-29-15-19-31(33-21-17-27(5-1)35(25)37(29)33)23-7-9-24(10-8-23)32-20-16-30-14-12-26-4-2-6-28-18-22-34(32)38(30)36(26)28/h1-22H
- InChI Key： IJJYNFWMKNYNEW-UHFFFAOYSA-N
- SMILES： C12C3C=CC4=CC=CC(=CC=C1C(=CC=3)C1C=CC(=CC=1)C1=CC=C3C=CC5=CC=CC6=CC=C1C3=C65)C=24
Computed Properties
- Exact Mass: 478.17200
- Monoisotopic Mass: 478.172150702g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 38
- Rotatable Bond Count: 2
- Complexity: 780
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
- XLogP3: 11.4
Experimental Properties
- Color/Form: No data available
- Density: 1.310±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: No data available
- Boiling Point: No data available
- Flash Point: No data available
- Solubility: Insuluble (1.3E-9 g/L) (25 ºC),
- PSA: 0.00000
- LogP: 10.81540
1,4-Di(pyren-1-yl)benzene Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition：Store at 4°C,-4At ℃Store…Better
1,4-Di(pyren-1-yl)benzene Customs Data
- HS CODE：2902909090
- Customs Data：
China Customs Code:
2902909090Overview:
2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%
Declaration elements:
Product Name, component content
Summary:
2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%
1,4-Di(pyren-1-yl)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM128658-1g |
1,4-di(pyren-1-yl)benzene |
475460-77-6 | 97% | 1g |
$373 | 2021-08-05 | |
| Alichem | A019088000-250mg |
1,4-Di(pyren-1-yl)benzene |
475460-77-6 | 97% | 250mg |
$250.56 | 2023-09-01 | |
| Alichem | A019088000-1g |
1,4-Di(pyren-1-yl)benzene |
475460-77-6 | 97% | 1g |
$579.00 | 2023-09-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D861631-20mg |
1,4-Di(1-pyrenyl)benzene |
475460-77-6 | >98.0%(HPLC) | 20mg |
￥108.00 | 2022-10-10 | |
| Ambeed | A312478-250mg |
1,4-Di(pyren-1-yl)benzene |
475460-77-6 | 98% | 250mg |
$26.0 | 2025-02-27 | |
| Ambeed | A312478-1g |
1,4-Di(pyren-1-yl)benzene |
475460-77-6 | 98% | 1g |
$45.0 | 2025-02-27 | |
| Ambeed | A312478-5g |
1,4-Di(pyren-1-yl)benzene |
475460-77-6 | 98% | 5g |
$137.0 | 2025-02-27 | |
| abcr | AB473845-200 mg |
1,4-Di(1-pyrenyl)benzene; 98% |
475460-77-6 | 200mg |
€133.90 | 2022-06-10 | ||
| abcr | AB473845-1 g |
1,4-Di(1-pyrenyl)benzene, 98%; . |
475460-77-6 | 98% | 1g |
€165.30 | 2023-06-15 | |
| Chemenu | CM128658-1g |
1,4-di(pyren-1-yl)benzene |
475460-77-6 | 97% | 1g |
$269 | 2024-07-16 |
1,4-Di(pyren-1-yl)benzene Related Literature
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
475460-77-6 (1,4-Di(pyren-1-yl)benzene) Related Products
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- 919791-84-7(Pyrene, 1,1'-[3'-(10-phenyl-9-anthracenyl)[1,1'-biphenyl]-3,5-diyl]bis-)
- 918654-91-8(1-[4-[3-Phenyl-5-(4-pyren-1-ylphenyl)phenyl]phenyl]pyrene)
- 919791-89-2(Pyrene, 1-[5-[10-(2-naphthalenyl)-9-anthracenyl][1,1':3',1''-terphenyl]-3-yl]-)
- 919791-88-1(Anthracene, 9,9'-[1,1':3',1''-terphenyl]-3,5-diylbis[10-phenyl-)
- 919791-87-0(Anthracene, 9,9'-[3'-(4-phenyl-1-naphthalenyl)[1,1'-biphenyl]-3,5-diyl]bis[10-phenyl-)
- 918654-98-5(Pyrene, 1,1'-(5''-phenyl[1,1':3',1'':3'',1''':3''',1''''-quinquephenyl]-3,3''''-diyl)bis-)
- 918654-97-4(Pyrene, 1,1'-[1,1':4',1'':3'',1''':4''',1''''-quinquephenyl]-3,3''''-diylbis-)
- 918654-92-9(Pyrene, 1,1'-(5'-phenyl[1,1':3',1''-terphenyl]-4,4''-diyl)bis[6-phenyl-)
- 919791-85-8(Pyrene, 1,1',1''-[1,1'-biphenyl]-3,3',5-triyltris-)
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